Cas no 2639378-38-2 (rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate)

• Product Name: rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate
• CAS No: 2639378-38-2
• MF: C₁₂H₁₅ClF₃N₃O₂
• MW: 325.71461224556
• CID: 5664653
• PubChem ID: 165900688
• Update Time: 2025-10-31

rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639378-38-2
• EN300-27729278
• rac-tert-butyl 5-amino-2-chloro-1-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]-1H-imidazole-4-carboxylate
• rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C12H15ClF3N3O2/c1-11(2,3)21-9(20)7-8(17)19(10(13)18-7)6-4-5(6)12(14,15)16/h5-6H,4,17H2,1-3H3/t5-,6-/m1/s1
• InChI Key： SQGYPTUWVIFCME-PHDIDXHHSA-N
• SMILES： ClC1=NC(C(=O)OC(C)(C)C)=C(N)N1[C@@H]1C[C@H]1C(F)(F)F

Computed Properties

• Exact Mass: 325.0804889g/mol
• Monoisotopic Mass: 325.0804889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate

Recent Advances in the Study of rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate (CAS: 2639378-38-2)

The compound rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate (CAS: 2639378-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and trifluoromethyl groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in the development of antiviral and anticancer drugs, leveraging its structural features to enhance binding affinity and metabolic stability.

One of the most notable advancements in the study of this compound is its application in the synthesis of protease inhibitors. Researchers have demonstrated that the chiral cyclopropane ring and the trifluoromethyl group contribute to the molecule's ability to inhibit viral proteases with high specificity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in blocking the replication of SARS-CoV-2 by targeting the viral main protease (Mpro). The study reported a significant reduction in viral load in vitro, suggesting its potential as a lead compound for COVID-19 therapeutics.

In addition to its antiviral properties, rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate has also been investigated for its anticancer activity. A recent preprint on bioRxiv detailed its role as a precursor in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study found that derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. The presence of the trifluoromethyl group was noted to enhance the compound's bioavailability and pharmacokinetic profile.

The synthetic pathways for this compound have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a stereoselective cyclopropanation reaction. This advancement has facilitated its broader use in drug discovery programs, enabling researchers to explore its applications in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for future drug development efforts.

In conclusion, the recent studies on rac-tert-butyl 5-amino-2-chloro-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate (CAS: 2639378-38-2) underscore its significance in chemical biology and pharmaceutical research. Its applications in antiviral and anticancer therapies, coupled with advancements in synthetic methodologies, highlight its potential as a valuable tool in the fight against global health challenges. Continued research and development will be essential to fully realize its therapeutic benefits.